Cas no 1351599-67-1 (N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride)

• Product Name: N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride
• CAS No: 1351599-67-1
• MF: C₁₈H₂₀ClN₅O₂S₂
• MW: 437.96669960022
• CID: 6075116
• PubChem ID: 71782812
• Update Time: 2025-07-02

N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride
• N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide:hydrochloride
• AKOS026686206
• N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide;hydrochloride
• N-{2-[4-(THIOPHENE-2-CARBONYL)PIPERAZIN-1-YL]ETHYL}-2,1,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE HYDROCHLORIDE
• 1351599-67-1
• VU0526753-1
• F5871-1004
• N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide hydrochloride

• Inchi： 1S/C18H19N5O2S2.ClH/c24-17(13-3-4-14-15(12-13)21-27-20-14)19-5-6-22-7-9-23(10-8-22)18(25)16-2-1-11-26-16;/h1-4,11-12H,5-10H2,(H,19,24);1H
• InChI Key： WTPWYQJZLXXNDP-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCCN3CCN(C(C4SC=CC=4)=O)CC3)=O)=CC2=NS1.[H]Cl

Computed Properties

• Exact Mass: 437.0746949g/mol
• Monoisotopic Mass: 437.0746949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Additional information on N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride

Introduction to N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride (CAS No: 1351599-67-1)

N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1351599-67-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents. The structural features of this molecule, particularly its incorporation of a thiophene moiety and a piperazine ring, contribute to its unique pharmacological profile and potential applications in medicinal chemistry.

The compound's molecular structure is characterized by a benzothiadiazole core, which is a well-known scaffold in the development of bioactive molecules. Benzothiadiazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a carbonyl group attached to the thiophene ring further enhances the compound's reactivity and potential for further functionalization. This structural motif is particularly interesting because it allows for interactions with biological targets that are often mediated through hydrogen bonding and other non-covalent forces.

The piperazine moiety in the molecule is another key feature that contributes to its pharmacological activity. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. In particular, the 1-piperazine ring in this compound likely plays a crucial role in determining its binding affinity and selectivity towards specific biological targets. This makes N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride a valuable candidate for further investigation in drug discovery efforts.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Heterocycles such as benzothiadiazole and thiophene are particularly attractive due to their ability to engage with multiple biological targets and their structural versatility. The combination of these heterocyclic systems in N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride suggests that it may possess a broad spectrum of biological activities.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments have shown that it exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation and pain signaling. Additionally, the compound's interaction with specific receptors has been explored, revealing potential applications in treating neurological disorders.

The synthesis of N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride involves several sophisticated steps that highlight the expertise required in modern organic synthesis. The introduction of the thiophene ring into the molecular framework necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the piperazine ring requires careful consideration to maximize biological activity while minimizing off-target effects.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Solubility is a critical factor in drug formulation and delivery, as it affects bioavailability and therapeutic efficacy. By converting the free base form into its hydrochloride salt, researchers can improve the compound's pharmacokinetic properties and facilitate its use in various drug delivery systems.

The potential applications of N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for development as an agrochemical or as a component in materials science applications. For instance, derivatives of this compound could be explored for their antimicrobial properties in agricultural settings or for their ability to interact with metal ions in industrial processes.

Ongoing research is focused on optimizing the synthesis and exploring new derivatives of this compound. By modifying specific functional groups or introducing additional heterocyclic moieties, scientists aim to enhance its biological activity and broaden its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these discoveries and bring new treatments to patients who need them.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration and innovation. N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide hydrochloride exemplifies how advances in synthetic chemistry and pharmacology can lead to promising new treatments for various diseases. As research continues to uncover its potential benefits, this compound holds great promise for improving human health and quality of life.